3-Methyl-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-amine;dihydrochloride

• IUPAC Name: 3-methyl-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-amine;dihydrochloride
• InChI: InChI=1S/C7H11N3.2ClH/c1-5-4-9-7-6(8)2-3-10(5)7;;/h4,6H,2-3,8H2,1H3;2*1H
• InChI Key: JMCFUZIYHUMCGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N1CCC2N.Cl.Cl
• Molecular Formula: C7H13Cl2N3
• Molecular Weight: 210.10 g/mol

Description

Pyrrolopyrazine derivatives, which include structures similar to the compound you mentioned, are nitrogen-containing heterocycles used in various applications such as pharmaceuticals, organic materials, natural products, and bioactive molecules. They contain pyrrole and pyrazine rings and exhibit a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds, like 6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles, has been studied. These compounds adopt an envelope conformation of the pyrrolidine ring, which might help for the relief torsion tension.

Chemical Reactions Analysis

The chemical reactions of similar compounds, like 6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles, have been studied. For example, nitration of 6-substituted 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles was used to synthesize the corresponding 3-nitro derivatives.

Scientific Research Applications

Antibacterial and Antifungal Properties

• Pyrrolo[1,2-a]pyrazine derivatives exhibit antibacterial and antifungal activities. .

Antiviral Activity

• Some pyrrolopyrazine derivatives demonstrate antiviral effects. .

Kinase Inhibition

• 5H-pyrrolo[2,3-b]pyrazine derivatives are particularly active in kinase inhibition. .

Bioactive Natural Products

• Pyrrolopyrazine derivatives have been isolated from various sources, including plants, microbes, soil, and marine life. .

Structure-Activity Relationship (SAR) Research

• Despite the scaffold’s importance, there is limited SAR research on pyrrolopyrazine derivatives. .

ATR Kinase Inhibition (Potential Anticancer Target)

• ATR kinase is essential for cell viability during DNA damage response. .

Future Directions

The future directions of research on similar compounds, like 6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles, could involve further exploration of their synthesis methods, use in organic synthesis, and medical and biological studies. These compounds could be used as starting points for the discovery of clinically useful inhibitors for the treatment of cancer.

Mechanism of Action

Target of Action

It is known that similar compounds, such as pyrrolopyrazine derivatives, have shown a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

It is known that similar compounds, such as 5h-pyrrolo[2,3-b]pyrazine derivatives, have shown significant activity on kinase inhibition . Kinase inhibitors work by blocking the action of certain enzymes known as kinases, which are involved in many cellular processes, including cell growth and division .

Biochemical Pathways

Kinase inhibitors, like similar compounds, can affect a variety of cellular processes, including cell growth and division, by blocking the action of kinases .

Pharmacokinetics

It is known that similar compounds, such as n-nitrosamines, can form as impurities in the process of chemical drug production .

Result of Action

Similar compounds have shown a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .